Cas no 699536-22-6 (L-TYROSINE, 3-HYDROXY-O,5-DIMETHYL-)

• Product Name: L-TYROSINE, 3-HYDROXY-O,5-DIMETHYL-
• CAS No: 699536-22-6
• MF: C₁₁H₁₅NO₄
• MW: 225.241103410721
• CID: 3463267
• PubChem ID: 45142499
• Update Time: 2025-07-17

L-TYROSINE, 3-HYDROXY-O,5-DIMETHYL- Chemical and Physical Properties

Names and Identifiers

• L-TYROSINE, 3-HYDROXY-O,5-DIMETHYL-
• 3-hydroxy-5-methyl-o-methyltyrosine
• 3-hydroxy-O,5-dimethyltyrosine
• (S)-2-Amino-3-(3-hydroxy-4-methoxy-5-methylphenyl)propanoicacid
• 3-hydroxy-4-methoxy-5-methyl-L-phenylalanine
• Saframycin precursor
• 699536-22-6
• 3-hydroxy-4-methoxy-5-methylphenylalanine
• Q27160092
• SCHEMBL3290593
• CHEBI:88159
• 3-hydroxy-O,5-dimethyl-L-tyrosine
• (S)-2-Amino-3-(3-hydroxy-4-methoxy-5-methylphenyl)propanoic acid

• Inchi： 1S/C11H15NO4/c1-6-3-7(4-8(12)11(14)15)5-9(13)10(6)16-2/h3,5,8,13H,4,12H2,1-2H3,(H,14,15)/t8-/m0/s1
• InChI Key： WCPBEUSWIVLNSK-QMMMGPOBSA-N
• SMILES： C(O)(=O)[C@H](CC1=CC(C)=C(OC)C(O)=C1)N

Computed Properties

• Exact Mass: 225.10010796Da
• Monoisotopic Mass: 225.10010796Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 92.8Ų

Additional information on L-TYROSINE, 3-HYDROXY-O,5-DIMETHYL-

Comprehensive Analysis of L-TYROSINE, 3-HYDROXY-O,5-DIMETHYL- (CAS No. 699536-22-6)

L-TYROSINE, 3-HYDROXY-O,5-DIMETHYL- (CAS No. 699536-22-6) is a modified amino acid derivative that has garnered significant attention in biochemical and pharmaceutical research. This compound, a dimethylated analog of L-tyrosine, is structurally characterized by the addition of two methyl groups at the 3-hydroxy and 5 positions. Its unique properties make it a subject of interest for applications in nutraceuticals, enzyme inhibition studies, and metabolic pathway modulation. Researchers are particularly intrigued by its potential role in neurotransmitter synthesis and cellular signaling, aligning with current trends in precision medicine and personalized health solutions.

The growing demand for bioactive compounds in the health and wellness sector has placed L-TYROSINE, 3-HYDROXY-O,5-DIMETHYL- under the spotlight. Consumers and scientists alike are searching for answers to questions like: "How does this compound compare to standard L-tyrosine in cognitive support?" or "Can it enhance dopamine production more effectively?" These queries reflect the broader public interest in nootropics and mental performance enhancers, which dominate online discussions in forums and health blogs. The compound's potential synergy with mitochondrial function and oxidative stress reduction further elevates its relevance in anti-aging research.

From a synthetic chemistry perspective, CAS No. 699536-22-6 presents intriguing challenges and opportunities. Its modified structure requires specialized organic synthesis techniques, such as regioselective methylation and chiral resolution, to ensure high purity and yield. Recent advancements in green chemistry have also sparked interest in developing sustainable production methods for this compound, addressing the industry's shift toward eco-friendly manufacturing. Analytical techniques like HPLC-MS and NMR spectroscopy are critical for characterizing its stability and interactions in biological systems.

In the context of dietary supplements, L-TYROSINE, 3-HYDROXY-O,5-DIMETHYL- is often compared to its unmethylated counterpart for bioavailability and blood-brain barrier penetration. Preliminary studies suggest its methyl groups may enhance lipophilicity, potentially improving absorption—a hot topic in nutraceutical formulation. However, rigorous clinical trials are needed to validate these hypotheses, as the FDA and EFSA increasingly scrutinize structure-function claims for modified amino acids.

The compound's role in enzyme kinetics is another area of active investigation. Its structural similarity to tyrosine hydroxylase substrates raises questions about its potential as a competitive inhibitor or allosteric modulator. Such properties could have implications for metabolic disorders or neurodegenerative conditions, though researchers caution against premature extrapolation to human therapeutics without further in vivo data.

As the scientific community explores L-TYROSINE, 3-HYDROXY-O,5-DIMETHYL-, safety profiling remains paramount. While not classified as hazardous, comprehensive toxicological assessments are essential given its structural modifications. Current QSAR models predict low acute toxicity, but long-term exposure studies are lacking—a gap frequently noted in regulatory science discussions about novel amino acid derivatives.

From an industrial standpoint, scalability of 699536-22-6 production poses both challenges and opportunities. The compound's niche applications in high-value pharmaceuticals justify investment in continuous flow chemistry and biocatalytic synthesis methods. Patent landscapes reveal growing IP activity around similar modified tyrosine analogs, signaling commercial interest in this chemical space.

In conclusion, L-TYROSINE, 3-HYDROXY-O,5-DIMETHYL- represents a fascinating intersection of chemical biology and applied health sciences. Its study addresses pressing questions in molecular medicine while aligning with consumer trends toward targeted nutrition. As research progresses, this compound may emerge as a valuable tool for understanding amino acid metabolism and developing next-generation therapeutic agents.